N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide

• IUPAC Name: N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide
• InChI: InChI=1S/C17H16N2OS/c1-10-4-8-13(9-5-10)16(20)19-17-18-14-11(2)6-7-12(3)15(14)21-17/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: CIRURLQETZJTGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NC2=NC3=C(C=CC(=C3S2)C)C
• Molecular Formula: C17H16N2OS
• Molecular Weight: 296.4 g/mol

Description

“N-(4,7-Dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide” is a chemical compound with the molecular formula C16H12N4OS2. It has an average mass of 340.423 Da and a monoisotopic mass of 340.045258 Da.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide” are not fully documented in the sources I found. The molecular formula is C16H12N4OS2, with an average mass of 340.423 Da and a monoisotopic mass of 340.045258 Da.

Scientific Research Applications

Anticancer Potential

• Kinesin Spindle Protein Inhibition : A compound structurally similar to N-(4,7-dimethyl-1,3-benzothiazol-2-yl)-4-methylbenzamide, named AZD4877, has been identified as a potent inhibitor of kinesin spindle protein (KSP), showing potential as an anticancer agent. This compound can arrest cells in mitosis, leading to cell death, making it a viable clinical candidate for cancer treatment (Theoclitou et al., 2011).

• In Vitro Anticancer Activity : Derivatives of benzothiazole, which include structural elements of the compound , have shown remarkable in vitro anticancer activity against various human cancer cell lines. This highlights the potential of these compounds in developing new anticancer therapies (Waghmare et al., 2013).

Pharmacological Evaluation

• Microwave-Assisted Synthesis and Antibacterial Activity : Research has been conducted on the rapid and efficient synthesis of nitrogen and sulfur-containing heterocyclic compounds, including benzothiazole derivatives. These compounds have been evaluated for their antibacterial and antifungal activities, showing potential in pharmaceutical applications (Mistry & Desai, 2006).

• Synthesis of Novel Heterocycles : There is ongoing research into the efficient synthesis of benzothiazole-based heterocycles. These compounds have potential applications in the development of new pharmaceuticals, highlighting the versatility of benzothiazole derivatives in medicinal chemistry (Darweesh et al., 2016).

Other Applications

• Metal-Catalyzed C–H Bond Functionalization : The compound N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, related to the one , has shown potential in metal-catalyzed C–H bond functionalization reactions. This indicates a possible application in synthetic chemistry (Al Mamari & Al Lawati, 2019).

• Corrosion Inhibition : Benzothiazole derivatives have been studied for their effectiveness in inhibiting corrosion, particularly against steel in acidic environments. This suggests applications beyond pharmacology, potentially in materials science and engineering (Hu et al., 2016).